Cas no 2649002-82-2 (1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 2649002-82-2
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• CID: 6191391
• PubChem ID: 165484021
• Update Time: 2025-10-31

1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one
• 2649002-82-2
• EN300-1128462
• Z2982127127

• Inchi： 1S/C11H16N4O2/c1-8(7-17-3)15-11(16)6-9(13-15)10-4-5-12-14(10)2/h4-5,8H,6-7H2,1-3H3
• InChI Key： XWYLGUDKPZFVNX-UHFFFAOYSA-N
• SMILES： O(C)CC(C)N1C(CC(C2=CC=NN2C)=N1)=O

Computed Properties

• Exact Mass: 236.12732577g/mol
• Monoisotopic Mass: 236.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 59.7Ų

Additional information on 1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one

Comprehensive Overview of 1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one (CAS No. 2649002-82-2)

The compound 1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one (CAS No. 2649002-82-2) is a specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolone core coupled with a methoxypropan-2-yl and methylpyrazole substituents, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a bioactive scaffold due to its modular design, which allows for targeted modifications to enhance solubility, stability, or binding affinity.

Recent trends in AI-driven drug discovery have highlighted the importance of compounds like 1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one. Computational models predict its potential as a kinase inhibitor or GPCR modulator, aligning with current searches for "next-generation small-molecule therapeutics." The compound’s pyrazole-pyrazolone hybrid structure is particularly relevant in addressing queries about "fragment-based drug design" and "privileged structures in medicinal chemistry."

From a synthetic chemistry perspective, the CAS No. 2649002-82-2 compound exemplifies advancements in green chemistry protocols. Laboratories are optimizing its synthesis using catalytic methods to reduce waste, responding to the growing demand for "sustainable synthetic routes" in peer-reviewed literature. Its methoxypropan-2-yl side chain also sparks discussions about prodrug strategies, a hot topic in pharmacokinetics forums.

Analytical characterization of this compound involves advanced techniques such as LC-MS and NMR spectroscopy, frequently searched by quality control professionals. Its stability under various pH conditions—often queried as "pyrazolone degradation pathways"—is critical for formulation scientists developing long-acting dosage forms. The methylpyrazole moiety’s metabolic profile further connects to trending topics like "CYP450 enzyme interactions" in drug metabolism studies.

In material science, the 1H-pyrazol-5-one derivative’s electronic properties are being investigated for organic semiconductors, coinciding with rising searches for "non-fullerene acceptors in photovoltaics." Patent analyses reveal its utility in OLED intermediates, addressing industry demands for "high-efficiency emissive materials."

Regulatory databases classify CAS 2649002-82-2 as a research-grade chemical, with safety data sheets emphasizing standard laboratory precautions. This aligns with frequently asked questions about "handling protocols for novel heterocycles" in academic and industrial settings. Its environmental fate, particularly the biodegradability of pyrazolone derivatives, is another emerging discussion point in ecotoxicology circles.

The compound’s nomenclature—often searched as "IUPAC name for complex pyrazoles"—serves as an educational reference for chemistry students. Detailed structure-activity relationship (SAR) studies of its 4,5-dihydro-1H-pyrazol-5-one core contribute to ongoing debates about "three-dimensional pharmacophore modeling," a key focus area in computational chemistry webinars.

As the scientific community prioritizes targeted protein degradation and covalent inhibitors, the electrophilic character of this pyrazolone derivative positions it as a candidate for PROTAC linker development. This directly responds to trending PubMed queries about "E3 ligase-recruiting molecules."

In conclusion, 1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-4,5-dihydro-1H-pyrazol-5-one represents a multifaceted tool for interdisciplinary research. Its applications span from precision medicine to advanced materials, making it a recurring subject in scientific literature and patent filings worldwide.